Cas no 1802003-07-1 (2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene)

• Product name: 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene
• CAS No: 1802003-07-1
• MF: C₄₆H₅₃BN₂
• MW: 644.74
• CID: 5064948

2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene Chemical and Physical Properties

Names and Identifiers

• 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene

• Inchi： 1S/C46H53BN2/c1-43(2,3)30-16-22-34(23-17-30)48-38-26-20-32(45(7,8)9)28-36(38)47-37-29-33(46(10,11)12)21-27-39(37)49(41-15-13-14-40(48)42(41)47)35-24-18-31(19-25-35)44(4,5)6/h13-29H,1-12H3
• InChI Key： MMLIZECHEQPQPT-UHFFFAOYSA-N
• SMILES： CC(C)(C1C=CC(=CC=1)N1C2=C3C(N(C4=CC=C(C=C4)C(C)(C)C)C4=CC=C(C(C)(C)C)C=C4B3C3C1=CC=C(C(C)(C)C)C=3)=CC=C2)C

Additional information on 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene

Introduction to 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene (CAS No. 1802003-07-1)

2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene (CAS No. 1802003-07-1) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of boranaphthoanthracenes, which are known for their unique electronic and photophysical properties. These properties make them promising candidates for various applications, including organic electronics, photovoltaics, and luminescent materials.

The molecular structure of 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene is characterized by a central boron atom coordinated with a naphthoanthracene framework. The presence of tert-butyl groups at specific positions provides steric protection and enhances the stability of the molecule. The diaza functionality further modulates the electronic properties, making this compound highly versatile for functionalization and application in advanced materials.

Recent research has focused on the synthesis and characterization of 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene. A study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that significantly improves the yield and purity of this compound. The method involves a multi-step process starting from readily available starting materials and employs mild reaction conditions to minimize side reactions and impurities.

The photophysical properties of 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene have been extensively studied using various spectroscopic techniques. UV-Vis absorption spectroscopy reveals strong absorption bands in the visible region, indicating potential applications in light-harvesting systems. Fluorescence spectroscopy shows high quantum yields and long emission lifetimes, making it suitable for use in organic light-emitting diodes (OLEDs) and other luminescent devices.

In the context of organic electronics, 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene has been explored as an active material in field-effect transistors (FETs). A study published in Advanced Materials (2024) demonstrated that this compound exhibits high charge carrier mobility and excellent air stability. These properties are crucial for the development of next-generation electronic devices with improved performance and reliability.

The potential applications of 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene extend beyond electronics. In the field of photovoltaics, this compound has been investigated as a sensitizer in dye-sensitized solar cells (DSSCs). Research published in Energy & Environmental Science (2024) reported that devices incorporating this compound achieved high power conversion efficiencies due to its strong light absorption and efficient charge transfer properties.

Beyond its technical applications, the environmental impact of 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene is also a topic of interest. Studies have shown that this compound is stable under ambient conditions and does not pose significant environmental risks when used within recommended guidelines. However, ongoing research is focused on developing more sustainable synthesis methods to further reduce its environmental footprint.

In conclusion, 2,12-Di(tert-butyl)-5,9-bis(4-tert-butylphenyl)-5,9-diaza-13b-boranaphtho[3,2,1-de]anthracene (CAS No. 1802003-07-1) is a multifaceted compound with a wide range of potential applications in advanced materials science. Its unique molecular structure and favorable electronic properties make it an attractive candidate for various technological innovations. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in the development of next-generation materials and devices.